Cas no 37128-74-8 (2-(furan-2-yl)-1H-1,3-benzodiazol-5-amine)

• Product Name: 2-(furan-2-yl)-1H-1,3-benzodiazol-5-amine
• CAS No: 37128-74-8
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 296642
• PubChem ID: 744225
• Update Time: 2025-04-19

2-(furan-2-yl)-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-amine,2-(2-furanyl)-
• 2-(2-Furyl)-1H-benzimidazol-6-amine
• 1H-Benzimidazol-5-amine,2-(2-furanyl)- (9CI)
• 2-(2-Furyl)-5-aminobenzimidazole
• 5-Amino-2-(2-furyl)benzimidazole
• 2-(2-furyl)-1H-benzimidazol-5-amine
• 37128-74-8
• SCHEMBL10758216
• 2-(furan-2-yl)-1H-benzo[d]imidazol-5-amine
• EN300-49835
• EU-0076627
• CHEMBL3099590
• AKOS000191586
• Z316256338
• 2-(furan-2-yl)-3H-benzimidazol-5-amine
• 1H-Benzimidazol-5-amine,2-(2-furanyl)-(9CI)
• BDBM50444537
• VNTKPXBQPUSWQY-UHFFFAOYSA-N
• Oprea1_861532
• 2-(furan-2-yl)-1H-1,3-benzodiazol-5-amine
• 2-Furan-2-yl-1H-benzoimidazol-5-ylamine
• CS-0250133
• AE-848/30744050
• SCHEMBL4239794

• MDL： MFCD01238347
• Inchi： 1S/C11H9N3O/c12-7-3-4-8-9(6-7)14-11(13-8)10-2-1-5-15-10/h1-6H,12H2,(H,13,14)
• InChI Key： VNTKPXBQPUSWQY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NC2C=CC(=CC=2N1)N

Computed Properties

• Exact Mass: 199.07467
• Monoisotopic Mass: 199.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles